(E)-1-(5-bromo-6-methoxynaphthalen-2-yl)-3-(dimethylamino)-2-methylprop-2-en-1-one

• IUPAC Name: (E)-1-(5-bromo-6-methoxynaphthalen-2-yl)-3-(dimethylamino)-2-methylprop-2-en-1-one
• InChI: InChI=1S/C17H18BrNO2/c1-11(10-19(2)3)17(20)13-5-7-14-12(9-13)6-8-15(21-4)16(14)18/h5-10H,1-4H3/b11-10+
• InChI Key: HVQLEOHBBKBVLJ-ZHACJKMWSA-N
• Canonical SMILES: CC(=CN(C)C)C(=O)C1=CC2=C(C=C1)C(=C(C=C2)OC)Br
• Isomeric SMILES: C/C(=C\N(C)C)/C(=O)C1=CC2=C(C=C1)C(=C(C=C2)OC)Br
• Molecular Formula: C17H18BrNO2
• Molecular Weight: 348.2 g/mol

Description

(E)-1-(5-bromo-6-methoxynaphthalen-2-yl)-3-(dimethylamino)-2-methylprop-2-en-1-one is a useful research compound. Its molecular formula is C17H18BrNO2 and its molecular weight is 348.24. The purity is usually 95%.
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Scientific Research Applications

Analytical Chemistry Applications

In analytical chemistry, spectrophotometric methods have been developed for the estimation of compounds in pharmaceutical formulations, demonstrating the role of related chemical structures in enhancing detection and quantification techniques. For example, Jain et al. (2012) described methods for the simultaneous estimation of esomeprazole and naproxen in tablet formulations, emphasizing the utility of chemical analogs in analytical applications N. Jain, S. Kulkarni, D. Jain, S. Jain, 2012.

Pharmacological Research

In pharmacology, the impact of structurally similar compounds on biological systems has been a subject of study. Research on amyloid imaging in Alzheimer's disease by Nordberg (2007) indicates how analogs can be used to measure amyloid in vivo, showcasing the potential for related chemicals in understanding disease mechanisms and developing therapeutic strategies A. Nordberg, 2007.

Materials Science and Environmental Studies

In materials science and environmental research, studies on novel brominated flame retardants review their occurrence and impacts. Zuiderveen, Slootweg, and de Boer (2020) examined the presence of novel brominated compounds in various environments, highlighting concerns over their use and suggesting areas for future research E. A. Zuiderveen, J. Slootweg, J. de Boer, 2020.